(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(7-methoxybenzofuran-2-yl)methanone

• IUPAC Name: [4-(2,6-dimethylpyrimidin-4-yl)oxypiperidin-1-yl]-(7-methoxy-1-benzofuran-2-yl)methanone
• InChI: InChI=1S/C21H23N3O4/c1-13-11-19(23-14(2)22-13)27-16-7-9-24(10-8-16)21(25)18-12-15-5-4-6-17(26-3)20(15)28-18/h4-6,11-12,16H,7-10H2,1-3H3
• InChI Key: HFRQPKRJOFHUOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)OC2CCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC
• Molecular Formula: C21H23N3O4
• Molecular Weight: 381.4 g/mol

Description

(4-((2,6-Dimethylpyrimidin-4-yl)oxy)piperidin-1-yl)(7-methoxybenzofuran-2-yl)methanone is a useful research compound. Its molecular formula is C21H23N3O4 and its molecular weight is 381.432. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Compounds

• A study focused on synthesizing novel compounds derived from visnaginone and khellinone, demonstrating their potential as anti-inflammatory and analgesic agents. These compounds included derivatives similar to the requested compound, highlighting their role in creating new heterocyclic compounds with significant biological activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Properties

• Research on pyridine derivatives, including compounds structurally related to the queried chemical, demonstrated variable and modest antimicrobial activity against bacterial and fungal strains. This suggests the potential of such compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
• Another study synthesized various pyrimidin-amine derivatives and assessed their antifungal effects against fungi like Aspergillus terreus and Aspergillus niger. It concluded that these derivatives, which are chemically related to the compound , exhibit significant antifungal properties (Jafar, Abdul Mahdi, Hadwan, & AlameriAmeer, 2017).

Anticancer and Antiviral Activities

• Novel benzofuran-transition metal complexes, including derivatives related to the requested compound, were synthesized and tested for HIV inhibitory activity. These complexes exhibited significant potency, with some being more potent than standard treatments, indicating their potential in antiviral therapies (Galal, Abd El-All, Hegab, Magd-El-Din, Youssef, & El-Diwani, 2010).

Pharmacokinetics and Metabolism Studies

• The metabolism, excretion, and pharmacokinetics of a structurally related dipeptidyl peptidase IV inhibitor were examined in different species. This study provides insights into the disposition of similar compounds in biological systems, which is crucial for drug development (Sharma, Sun, Piotrowski, Ryder, Doran, Dai, & Prakash, 2012).